2-fluoro-6-[1-(3-methylbutyl)-1H-pyrazol-4-yl]benzamide

• IUPAC Name: 2-fluoro-6-[1-(3-methylbutyl)pyrazol-4-yl]benzamide
• InChI: InChI=1S/C15H18FN3O/c1-10(2)6-7-19-9-11(8-18-19)12-4-3-5-13(16)14(12)15(17)20/h3-5,8-10H,6-7H2,1-2H3,(H2,17,20)
• InChI Key: BTOLOZQEUQNPEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C=C(C=N1)C2=C(C(=CC=C2)F)C(=O)N
• Molecular Formula: C15H18FN3O
• Molecular Weight: 275.32 g/mol

Description

Synthesis Analysis

The synthesis of 2-fluoro-6-[1-(3-methylbutyl)-1H-pyrazol-4-yl]benzamide and similar compounds often involves complex chemical reactions that meticulously combine specific reactants under controlled conditions. For instance, the synthesis of pyrazole derivatives involves multi-step processes that may include the initial formation of pyrazole rings followed by functionalization through halogenation, amidation, and other reactions to introduce the desired fluoro and benzamide groups (Kumara et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds like 2-fluoro-6-[1-(3-methylbutyl)-1H-pyrazol-4-yl]benzamide is often confirmed through techniques such as X-ray crystallography, which provides detailed insights into the compound's three-dimensional conformation and intermolecular interactions. These studies reveal the arrangement of atoms within the molecule and the nature of its crystal packing, which are critical for understanding the compound's chemical behavior and reactivity (Kumara et al., 2018).